Cas no 1797336-39-0 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide
• CAS No: 1797336-39-0
• MF: C₂₀H₁₈FN₃O₃S
• MW: 399.438626766205
• CID: 5371712
• Update Time: 2025-10-28

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide

• Inchi： 1S/C20H18FN3O3S/c21-14-5-7-17(8-6-14)28-13-20(25)23-15-9-22-24(10-15)11-16-12-26-18-3-1-2-4-19(18)27-16/h1-10,16H,11-13H2,(H,23,25)
• InChI Key： QXYUVCKKPGCRRW-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2OC3=CC=CC=C3OC2)N=C1)(=O)CSC1=CC=C(F)C=C1

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide

Introduction to N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide (CAS No. 1797336-39-0)

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide, with CAS No. 1797336-39-0, is a novel chemical compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structure, which incorporates a benzodioxin moiety, a pyrazole ring, and a sulfanylacetamide group. The combination of these structural elements contributes to its potential pharmacological properties and makes it a promising candidate for various therapeutic applications.

The benzodioxin moiety in this compound plays a crucial role in its stability and bioavailability. Benzodioxins are known for their ability to enhance the solubility of compounds in both aqueous and lipid environments, which is essential for effective drug delivery. Recent studies have highlighted the importance of such structural features in improving the pharmacokinetic profiles of drugs. The dihydro derivative of benzodioxin further enhances these properties by introducing a degree of unsaturation that can influence the compound's interaction with biological systems.

The pyrazole ring is another key component of this compound's structure. Pyrazoles are heterocyclic aromatic compounds that are widely used in drug design due to their ability to act as hydrogen bond donors and acceptors. This property is critical for optimizing the binding affinity of drugs to their target proteins. In the case of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide, the pyrazole ring serves as a scaffold for attaching other functional groups, thereby increasing the compound's versatility in terms of its pharmacological activity.

The sulfanylacetamide group at the terminus of the molecule adds another layer of functionality. Sulfanyl groups are known for their ability to act as electron donors, which can influence the redox properties of compounds. This feature is particularly relevant in the context of anti-inflammatory and antioxidant therapies. Recent research has demonstrated that sulfanyl-containing compounds can modulate cellular signaling pathways involved in inflammation and oxidative stress, making them valuable targets for drug development.

In terms of synthesis, N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(4-fluorophenyl)sulfanylacetamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a benzodioxin derivative with a pyrazole intermediate, followed by the introduction of the sulfanylacetamide group via nucleophilic substitution or amide bond formation. The use of microwave-assisted synthesis techniques has been shown to significantly improve the yield and purity of such compounds.

From a pharmacological standpoint, this compound has been investigated for its potential anti-tumor and anti-inflammatory activities. In vitro studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity suggests that it could be developed into a targeted therapy for cancer treatment.

Additionally, recent research has explored the role of this compound in modulating key signaling pathways such as NF-kB and MAPK/ERK. These pathways are central to inflammatory responses and cancer progression, making them attractive targets for therapeutic intervention. The ability of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-y]l]-2-(4-fluorophenyl)sulfanylacetamide to inhibit these pathways highlights its potential as a multi-targeted drug.

In terms of preclinical development, this compound has been tested in animal models of inflammation and cancer. Results from these studies have shown promising efficacy in reducing tumor growth and alleviating inflammatory symptoms without causing significant adverse effects. These findings have paved the way for further investigation into its safety profile and bioavailability in humans.

The development of N-[1-(2,3-dihydro